Cas no 62569-41-9 (1H-Pyrazole, 4-nitro-1-(2-nitrophenyl)-)

• Product Name: 1H-Pyrazole, 4-nitro-1-(2-nitrophenyl)-
• CAS No: 62569-41-9
• MF: C₉H₆N₄O₄
• MW: 234.168341159821
• CID: 439878
• PubChem ID: 12346895
• Update Time: 2025-04-19

1H-Pyrazole, 4-nitro-1-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-nitro-1-(2-nitrophenyl)-
• 4-nitro-1-(2-nitrophenyl)pyrazole
• DTXSID90492839
• 62569-41-9
• AKOS015922449
• 4-nitro-1-(2-nitrophenyl)-1H-pyrazole
• AKOS005167984

• Inchi： 1S/C9H6N4O4/c14-12(15)7-5-10-11(6-7)8-3-1-2-4-9(8)13(16)17/h1-6H
• InChI Key： WERMOYJDRRKDPU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1N1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 234.03898
• Monoisotopic Mass: 234.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.1